Cas no 1472027-88-5 (5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one)
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one
- EN300-1983917
- 1472027-88-5
-
- Inchi: 1S/C10H10ClNO2/c1-6-4-7(2-3-8(6)11)9-5-12-10(13)14-9/h2-4,9H,5H2,1H3,(H,12,13)
- InChI Key: YSUVQSJRPBMKFX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)C1CNC(=O)O1
Computed Properties
- Exact Mass: 211.0400063g/mol
- Monoisotopic Mass: 211.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1983917-0.5g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 0.5g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1983917-1.0g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1983917-2.5g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-1983917-5.0g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1983917-10.0g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1983917-0.05g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 0.05g |
$924.0 | 2023-09-16 | ||
| Enamine | EN300-1983917-0.1g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 0.1g |
$968.0 | 2023-09-16 | ||
| Enamine | EN300-1983917-0.25g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 0.25g |
$1012.0 | 2023-09-16 | ||
| Enamine | EN300-1983917-1g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 1g |
$1100.0 | 2023-09-16 | ||
| Enamine | EN300-1983917-5g |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one |
1472027-88-5 | 5g |
$3189.0 | 2023-09-16 |
5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one
5-(4-Chloro-3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1472027-88-5): A Comprehensive Overview
5-(4-Chloro-3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1472027-88-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one.
Chemical Structure and Properties
The molecular formula of 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one is C10H11ClNO2, with a molecular weight of approximately 206.65 g/mol. The compound features a 1,3-oxazolidin-2-one ring system substituted with a 4-chloro-3-methylphenyl group. This structural arrangement imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.
The solubility of 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one in various solvents is an important consideration for its practical applications. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in water. This solubility profile can influence its bioavailability and formulation strategies in pharmaceutical development.
Synthesis Methods
The synthesis of 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one has been explored through several routes, each with its own advantages and limitations. One common approach involves the reaction of 4-chloro-3-methylbenzaldehyde with urea or thiourea under appropriate conditions to form the corresponding imine intermediate. This intermediate is then cyclized to form the oxazolidinone ring using a suitable catalyst or reagent.
A recent study published in the Journal of Organic Chemistry reported a novel and efficient method for the synthesis of 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one. The researchers utilized a one-pot multicomponent reaction involving 4-chloro-3-methylbenzaldehyde, urea, and an amine catalyst. This method not only simplified the synthetic process but also improved the yield and purity of the final product.
Biological Activities and Therapeutic Potential
5-(4-Chloro-3-methylphenyl)-1,3-oxazolidin-2-one has been investigated for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.
In addition to its anti-inflammatory effects, 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one has also demonstrated promising antiviral activity against several viral strains. A study published in Antiviral Research reported that this compound exhibited significant inhibitory effects on influenza virus replication in cell culture models. The mechanism of action appears to involve interference with viral entry and replication processes.
Clinical Trials and Future Prospects
The therapeutic potential of 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one has led to its evaluation in preclinical and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in animal models of inflammatory diseases and viral infections.
Ongoing research aims to further elucidate the pharmacokinetic properties and optimize the formulation of 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one. Additionally, efforts are being made to explore its potential synergistic effects when used in combination with other therapeutic agents.
Conclusion
In conclusion, 5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1472027-88-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
1472027-88-5 (5-(4-chloro-3-methylphenyl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)